N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-phenylacetamide

• IUPAC Name: N-[3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2-phenylacetamide
• InChI: InChI=1S/C20H15N3O2/c24-18(12-14-6-2-1-3-7-14)22-16-9-4-8-15(13-16)20-23-19-17(25-20)10-5-11-21-19/h1-11,13H,12H2,(H,22,24)
• InChI Key: PPEXQJAGOHHQOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC2=CC=CC(=C2)C3=NC4=C(O3)C=CC=N4
• Molecular Formula: C20H15N3O2
• Molecular Weight: 329.4 g/mol

Description

N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-phenylacetamide is a compound of interest in the field of medicinal chemistry due to its potential biological activities. It is part of a class of compounds that have been synthesized and studied for various properties and potential applications.

Synthesis Analysis

The synthesis of compounds similar to N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-phenylacetamide involves multi-component reactions and often employs methods that allow for the efficient preparation of these compounds. For instance, Abdelwahab et al. (2023) discuss the synthesis of related novel hybrid molecules through a one-pot multi-component reaction, indicating the complexity and precision required in synthesizing such compounds (Abdelwahab, Abdelhamid, Elwahy, & Abdelmoniem, 2023).

Molecular Structure Analysis

The molecular structure of compounds in this category is often confirmed through spectral data, as detailed by Abdelwahab et al. (2023). These structures typically involve complex fused rings and functional groups that contribute to their potential biological activities (Abdelwahab et al., 2023).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, primarily due to the presence of reactive functional groups. The study by Palamarchuk et al. (2019) explores the use of similar compounds in nucleophilic substitution reactions, demonstrating the chemical reactivity of such molecules (Palamarchuk, Matsukevich, Kulakov, Seilkhanov, & Fisyuk, 2019).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and stability, are typically determined through experimental methods. These properties are crucial for understanding the compound's behavior in different environments and potential applications.

Chemical Properties Analysis

The chemical properties, including reactivity, stability under various conditions, and interaction with other molecules, are essential for determining the utility of these compounds in various fields. Studies like those by Palamarchuk et al. (2019) provide insights into these aspects through detailed chemical analyses (Palamarchuk et al., 2019).

Scientific Research Applications

Antiasthma Agents

Research has explored the use of related compounds in the development of potential antiasthma agents. Specifically, triazolo[1,5-c]pyrimidines, which share a structural similarity to the oxazolo[4,5-b]pyridin derivative , have been found active as mediator release inhibitors in human basophil histamine release assays, highlighting a potential pathway for asthma treatment research (Medwid et al., 1990).

Synthesis of Alkaloids

The compound's framework has been utilized in the enantioselective synthesis of various alkaloids, including piperidine, indolizidine, and quinolizidine alkaloids. Starting from a lactam similar in structure to N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-phenylacetamide, researchers have demonstrated the synthesis of several alkaloids, showcasing the compound's versatility as a building block in organic synthesis (Amat et al., 2003).

Antimicrobial Activity

A study on oxazolo[4,5-b]pyridine derivatives, closely related to the compound of interest, revealed promising antimicrobial activities against various bacteria and fungi strains. These findings suggest potential applications in developing new antimicrobial agents, contributing to the ongoing search for effective treatments against drug-resistant microbial strains (Celik et al., 2021).

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities. Similar compounds have shown promising anticancer activity, suggesting that “N-(3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2-phenylacetamide” could also have potential therapeutic applications.